N-ethyl-4-(2-oxo-2-piperidin-1-ylethoxy)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-ethyl-4-(2-oxo-2-piperidin-1-ylethoxy)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H27N3O3/c1-2-24(16-19-8-4-5-13-23-19)22(27)18-9-11-20(12-10-18)28-17-21(26)25-14-6-3-7-15-25/h4-5,8-13H,2-3,6-7,14-17H2,1H3
• InChI Key: ZCWLJNPDHQSRTD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=N1)C(=O)C2=CC=C(C=C2)OCC(=O)N3CCCCC3
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

N-ethyl-4-(2-oxo-2-piperidin-1-ylethoxy)-N-(pyridin-2-ylmethyl)benzamide, also known as EPPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. EPPB is a small molecule inhibitor that has been shown to target a specific protein involved in the regulation of cellular processes.

Mechanism of Action

N-ethyl-4-(2-oxo-2-piperidin-1-ylethoxy)-N-(pyridin-2-ylmethyl)benzamide targets a specific protein called PRL-3, which is involved in the regulation of cellular processes such as cell division, migration, and invasion. This compound binds to PRL-3 and inhibits its activity, which leads to a decrease in cell proliferation and an increase in cell death. The inhibition of PRL-3 by this compound has been shown to have a significant impact on cancer cell growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound inhibits the activity of PRL-3, which leads to a decrease in cell proliferation and an increase in cell death. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells, which is a critical step in cancer metastasis. In animal models of Alzheimer's disease, this compound has been shown to protect neurons from damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-ethyl-4-(2-oxo-2-piperidin-1-ylethoxy)-N-(pyridin-2-ylmethyl)benzamide in lab experiments is that it is a small molecule inhibitor that can be easily synthesized and purified. In addition, this compound has been shown to have a specific target, which makes it a valuable tool for studying the role of PRL-3 in cellular processes. However, one of the limitations of using this compound in lab experiments is that it may have off-target effects, which can complicate the interpretation of the results.

Future Directions

There are several future directions for the use of N-ethyl-4-(2-oxo-2-piperidin-1-ylethoxy)-N-(pyridin-2-ylmethyl)benzamide in scientific research. One direction is to further explore the potential applications of this compound in cancer research. Specifically, researchers can investigate the use of this compound in combination with other cancer therapies to improve treatment outcomes. Another direction is to investigate the potential use of this compound in other neurodegenerative diseases, such as Parkinson's disease. Finally, researchers can continue to optimize the synthesis of this compound to improve its yield and purity, which can facilitate its use in scientific research.
Conclusion:
In conclusion, this compound is a small molecule inhibitor that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound has been shown to have specific targets, which makes it a valuable tool for studying the role of PRL-3 in cellular processes. This compound has potential applications in cancer research and neurodegenerative diseases, and researchers can continue to explore its use in these fields.

Scientific Research Applications

N-ethyl-4-(2-oxo-2-piperidin-1-ylethoxy)-N-(pyridin-2-ylmethyl)benzamide has been shown to have potential applications in various scientific research fields. One of the most promising applications is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells by targeting a specific protein involved in cell division. In addition, this compound has also been shown to have potential applications in the field of neurodegenerative diseases, such as Alzheimer's disease. This compound has been shown to protect neurons from damage and improve cognitive function in animal models of Alzheimer's disease.